Cas no 37447-22-6 (Ethyl 2-acetoxy-3-oxopentanoate)

• Product Name: Ethyl 2-acetoxy-3-oxopentanoate
• CAS No: 37447-22-6
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 2108778
• Update Time: 2023-08-03

Ethyl 2-acetoxy-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-acetoxy-3-oxopentanoate
• PSYYVBOSHIMNKN-UHFFFAOYSA-N
• 2-Acetoxy-3-oxovaleric acid ethyl ester
• Ethyl 2-acetoxy-3-oxopentanoate

• Inchi： 1S/C9H14O5/c1-4-7(11)8(14-6(3)10)9(12)13-5-2/h8H,4-5H2,1-3H3
• InChI Key： PSYYVBOSHIMNKN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OCC)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 233
• Topological Polar Surface Area: 69.7